Cas no 2361751-59-7 (N-(2-{2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylformamido}ethyl)prop-2-enamide)

• Product Name: N-(2-{2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylformamido}ethyl)prop-2-enamide
• CAS No: 2361751-59-7
• MF: C₁₂H₁₈N₄O₂S
• MW: 282.361920833588
• CID: 5682144
• PubChem ID: 145887549
• Update Time: 2025-06-29

N-(2-{2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylformamido}ethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-(Dimethylamino)-4-methyl-N-[2-(prop-2-enoylamino)ethyl]-1,3-thiazole-5-carboxamide
• Z1559513512
• EN300-26593621
• N-(2-{[2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl]formamido}ethyl)prop-2-enamide
• 2361751-59-7
• N-(2-{2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylformamido}ethyl)prop-2-enamide

• Inchi： 1S/C12H18N4O2S/c1-5-9(17)13-6-7-14-11(18)10-8(2)15-12(19-10)16(3)4/h5H,1,6-7H2,2-4H3,(H,13,17)(H,14,18)
• InChI Key： STXPFPKPSCZYEM-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C(NCCNC(C=C)=O)=O)N(C)C

Computed Properties

• Exact Mass: 282.11504700g/mol
• Monoisotopic Mass: 282.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 103Ų

Additional information on N-(2-{2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylformamido}ethyl)prop-2-enamide

N-(2-{2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylformamido}ethyl)prop-2-enamide: A Comprehensive Overview

N-(2-{2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylformamido}ethyl)prop-2-enamide (CAS No. 2361751-59-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications.

The molecular structure of N-(2-{2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylformamido}ethyl)prop-2-enamide is composed of a thiazole ring, a dimethylamino group, and an amide functionality. These structural elements contribute to its diverse chemical and biological properties. The thiazole ring, in particular, is known for its ability to form stable complexes with various metal ions, which can influence the compound's reactivity and biological activity.

Recent research has focused on the pharmacological properties of N-(2-{2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylformamido}ethyl)prop-2-enamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the development of new therapeutic agents. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that the compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory drug.

Moreover, N-(2-{2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylformamido}ethyl)prop-2-enamide has been investigated for its antitumor properties. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

In addition to its anti-inflammatory and antitumor activities, N-(2-{2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylformamido}ethyl)prop-2-enamide has also been studied for its potential neuroprotective effects. Research conducted by a team at the University of California found that the compound can protect neurons from oxidative stress-induced damage. This property makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of N-(2-{2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylformamido}ethyl)prop-2-enamide involves several steps, including the formation of the thiazole ring and the subsequent functionalization with the dimethylamino and amide groups. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 4-methylthiazole with an appropriate amine derivative followed by coupling with an acrylamide moiety.

The safety profile of N-(2-{2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylformamido}ethyl)prop-2-enamide has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further studies are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, N-(2-{2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylformamido}ethyl)prop-2-enamide (CAS No. 2361751-59-7) is a promising compound with a wide range of potential applications in medicine. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As more studies are conducted, it is likely that this compound will play an increasingly important role in the treatment of various diseases.